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carboxylic acid

Cat. No.: B1427097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Privileged Scaffold in
Modern Chemistry
6-(Trifluoromethyl)pyridazine-3-carboxylic acid, identified by its CAS Number 1192155-05-

7, is a heterocyclic building block of significant interest in the fields of medicinal chemistry and

agrochemical research.[1][2] Its structure marries the unique electronic properties of the

pyridazine ring with the potent influence of a trifluoromethyl group, creating a versatile scaffold

for the design of novel bioactive molecules. The pyridazine core, a six-membered aromatic ring

containing two adjacent nitrogen atoms, is recognized for its ability to engage in hydrogen

bonding and other non-covalent interactions, which are crucial for molecular recognition at

biological targets.[3] The trifluoromethyl group, a common bioisostere for a methyl group, can

enhance metabolic stability, binding affinity, and cell permeability of a molecule. This guide

provides a comprehensive overview of the synthesis, properties, and applications of 6-
(Trifluoromethyl)pyridazine-3-carboxylic acid, offering a technical resource for researchers

leveraging this compound in their scientific endeavors.

Chemical Identity and Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development. While extensive experimental data for 6-
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(Trifluoromethyl)pyridazine-3-carboxylic acid is not broadly published, a combination of

information from suppliers and predictive models provides a solid foundation for its use.

Property Value Source

CAS Number 1192155-05-7 [1][2]

Molecular Formula C₆H₃F₃N₂O₂ [1][2][4]

Molecular Weight 192.09 g/mol [1]

Predicted XlogP 0.6 [4]

Monoisotopic Mass 192.01466 Da [4]

Chemical Structure
The structural formula of 6-(Trifluoromethyl)pyridazine-3-carboxylic acid is presented below.

The trifluoromethyl group at the 6-position and the carboxylic acid at the 3-position are key

functional handles for synthetic modifications.

Caption: Chemical structure of 6-(Trifluoromethyl)pyridazine-3-carboxylic acid.

Synthesis and Derivatization
While a specific, detailed experimental protocol for the synthesis of 6-
(Trifluoromethyl)pyridazine-3-carboxylic acid is not readily available in peer-reviewed

literature, general methods for the preparation of related trifluoromethyl-substituted pyridines

and pyridazines can provide a strategic framework. A plausible synthetic approach can be

inferred from patent literature, which often involves the construction of the heterocyclic ring

from acyclic precursors bearing the trifluoromethyl group.

One such general approach involves the cyclocondensation of a trifluoromethyl-containing

building block. For instance, a patent for the preparation of 6-trifluoromethylpyridine-3-

carboxylic acid derivatives starts from 4,4,4-trifluoro-3-aminobutanoates.[5] A similar strategy

could potentially be adapted for the pyridazine analogue.

The carboxylic acid moiety of the title compound is a versatile functional group for further

synthetic transformations. Standard organic chemistry reactions can be employed to convert
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the carboxylic acid into a variety of other functional groups, such as esters, amides, and acid

chlorides, thereby enabling the generation of diverse chemical libraries for screening.

Illustrative Derivatization Workflow
The following workflow illustrates the potential for derivatization of 6-
(Trifluoromethyl)pyridazine-3-carboxylic acid, a critical step in structure-activity relationship

(SAR) studies.

6-(Trifluoromethyl)pyridazine-3-carboxylic acid
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Caption: Potential synthetic derivatization pathways for 6-(Trifluoromethyl)pyridazine-3-
carboxylic acid.

Applications in Drug Discovery and Agrochemicals
The pyridazine scaffold is a "privileged" structure in medicinal chemistry, meaning it is a

recurring motif in biologically active compounds.[3] Pyridazine derivatives have demonstrated a

wide range of pharmacological activities, including anticancer, anti-inflammatory, and

antimicrobial properties. The introduction of a trifluoromethyl group can further enhance these

properties.

While specific drug development projects utilizing 6-(Trifluoromethyl)pyridazine-3-carboxylic
acid are not extensively documented in the public domain, its structural motifs are present in

various patented compounds. Its utility primarily lies as a key intermediate in the synthesis of
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more complex molecules for biological screening. For example, the related compound, 3-

chloro-6-(trifluoromethyl)pyridazine, serves as a precursor for more elaborate structures.[6]

The general applications of trifluoromethyl-substituted pyridazines and pyridazines in medicinal

chemistry include their use in the development of:

Kinase Inhibitors: The pyridazine ring can act as a hinge-binding motif in the ATP-binding

pocket of various kinases.

GPCR Modulators: The polar nature of the pyridazine can be exploited for interactions with

G-protein coupled receptors.

Enzyme Inhibitors: The scaffold can be decorated with functional groups to target the active

sites of various enzymes.

In the agrochemical sector, pyridazine derivatives are utilized in the development of herbicides

and insecticides. The trifluoromethyl group is known to enhance the efficacy of these agents.

Safety and Handling
As a laboratory chemical, 6-(Trifluoromethyl)pyridazine-3-carboxylic acid should be handled

with appropriate safety precautions. While a specific Material Safety Data Sheet (MSDS) for

this compound is not universally available, data from closely related analogues such as 3-

chloro-6-(trifluoromethyl)pyridazine can provide guidance on handling and safety measures.[6]

General Safety Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

Inhalation: Avoid inhaling dust or vapors.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.

Storage: Store in a cool, dry place away from incompatible materials.
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Conclusion
6-(Trifluoromethyl)pyridazine-3-carboxylic acid is a valuable and versatile building block for

the synthesis of novel compounds in drug discovery and agrochemical research. Its unique

combination of a pyridazine core and a trifluoromethyl group offers a compelling starting point

for the design of molecules with enhanced biological activity and favorable physicochemical

properties. While further research is needed to fully elucidate its potential, this technical guide

provides a foundational understanding for scientists and researchers looking to incorporate this

promising scaffold into their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 6-
(Trifluoromethyl)pyridazine-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1427097#6-trifluoromethyl-pyridazine-3-
carboxylic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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